Cas no 1804272-50-1 (Ethyl 3-(3-bromopropyl)-2-cyanophenylacetate)

• Product Name: Ethyl 3-(3-bromopropyl)-2-cyanophenylacetate
• CAS No: 1804272-50-1
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 4945078
• Update Time: 2025-06-30

Ethyl 3-(3-bromopropyl)-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-2-cyanophenylacetate

• Inchi： 1S/C14H16BrNO2/c1-2-18-14(17)9-12-6-3-5-11(7-4-8-15)13(12)10-16/h3,5-6H,2,4,7-9H2,1H3
• InChI Key： KIVJQNBQEVCWTK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CC(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(3-bromopropyl)-2-cyanophenylacetate

Ethyl 3-(3-bromopropyl)-2-cyanophenylacetate (CAS No. 1804272-50-1): A Comprehensive Overview

Ethyl 3-(3-bromopropyl-2-cyanophenylacetate

is a specialized organic compound with the chemical formula C₁₂H₁₄BNO₃. This compound, identified by its CAS number 1804272-50-1, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications. The presence of both a brominated alkyl chain and a cyano-substituted phenyl ring makes it a versatile intermediate in the synthesis of various bioactive molecules.

TheEthyl 3-(3-bromopropyl)-2-cyanophenylacetate molecule exhibits a high degree of functional diversity, which is attributed to its dual functionality. The bromine atom at the 3-position of the propyl chain provides a reactive site for further functionalization, while the cyano group on the phenyl ring introduces both electrophilic and nucleophilic characteristics. This combination allows for a wide range of chemical transformations, making it an invaluable building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. TheEthyl 3-(3-bromopropyl)-2-cyanophenylacetate compound has been explored as a precursor in the synthesis of potential drug candidates for various diseases, including cancer and neurological disorders. Its structural features suggest that it may interact with biological targets in multiple ways, offering opportunities for the development of multitargeted therapies.

One of the most promising applications of this compound is in the field of oncology. Researchers have investigated its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways associated with cancer growth and progression. The bromine substituent on the propyl chain can be leveraged to develop covalent inhibitors that bind irreversibly to target proteins, leading to more potent and durable therapeutic effects. Additionally, the cyano group can be used to modulate the electronic properties of the molecule, enhancing its binding affinity to biological receptors.

TheEthyl 3-(3-bromopropyl)-2-cyanophenylacetate compound has also shown promise in the treatment of neurological disorders. Studies have indicated that it may interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune its structure allows researchers to develop derivatives with enhanced selectivity and reduced side effects. This flexibility is crucial for designing molecules that can safely and effectively modulate complex neural circuits.

The synthesis ofEthyl 3-(3-bromopropyl)-2-cyanophenylacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the bromination of propyl alcohol to introduce the bromine substituent on the alkyl chain. This intermediate is then coupled with a cyanophenylacetic acid derivative via an esterification reaction to form the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

In conclusion, Ethyl 3-(3-bromopropyl-2-cyanophenylacetate (CAS No. 1804272-50-1) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.